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CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

This guide provides a comprehensive cross-validation of the rheological properties of

Carbopol® ULTREZ™ 10 gels, offering a comparative analysis with other commonly used

gelling agents in the pharmaceutical and cosmetic industries. The information is intended for

researchers, scientists, and drug development professionals to aid in the selection of

appropriate rheology modifiers for their specific formulation needs.

Executive Summary
Carbopol® ULTREZ™ 10 is a cross-linked polyacrylic acid polymer known for its high efficiency

as a rheology modifier, capable of producing sparkling clear gels.[1] Its self-wetting properties

and low dusting make it easy to use in processing. This guide presents a detailed comparison

of its rheological performance against other gelling agents, including other Carbopol grades

(940 and 980), Hyaluronic Acid, Chitosan, and Carboxymethyl Cellulose. While direct

comparative studies under identical conditions are limited, this guide collates available data to

provide an objective overview. A key finding from a study modifying a nano-scaled emulsion

was that Carbopol® 940 appeared superior to ULTREZ™ 10 and Carbopol® 934 in achieving

the desired flow properties for that specific application.[2]
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Comparative Rheological Data
The following tables summarize the quantitative rheological data for ULTREZ™ 10 and its

alternatives based on available literature. It is crucial to note that the experimental conditions,

such as polymer concentration, pH, temperature, and the specific rheometer used, significantly

influence the results. Therefore, a direct comparison of absolute values across different studies

should be made with caution.

Table 1: Rheological Properties of Carbopol® ULTREZ™ 10 Gels

Concentr
ation (%
w/w)

pH
Viscosity
(mPa·s)

Yield
Stress
(Pa)

Storage
Modulus
(G') (Pa)

Loss
Modulus
(G'') (Pa)

Referenc
e

0.5 7.0

~55,000

(Brookfield

RVT, 20

rpm)

Not

Reported

Not

Reported

Not

Reported
[1]

0.1 - 0.5 4.0 - 7.0

Varies with

pH and

concentrati

on

Not

Reported

Not

Reported

Not

Reported

A study on

binary gels

with

hyaluronic

acid

provides

detailed

rheograms.

Table 2: Rheological Properties of Alternative Gelling Agents

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ulprospector.com/knowledge/261/pcc-carbomers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gelling
Agent

Concent
ration
(% w/w)

pH
Viscosit
y
(mPa·s)

Yield
Stress
(Pa)

Storage
Modulu
s (G')
(Pa)

Loss
Modulu
s (G'')
(Pa)

Referen
ce

Carbopol

® 940
0.5 7.4

Showed

stronger

flow-

modifying

propertie

s than

Ultrez 10

in a

nano-

emulsion

Not

Reported

Not

Reported

Not

Reported
[2]

Carbopol

® 980

Not

Specified
5.0 - 8.0

Exhibits

more

pseudopl

astic

behavior

than

Carbopol

in water

alone

Substanti

al

Not

Reported

Not

Reported
[3][4][5]

Hyaluroni

c Acid
1.0 - 2.5

Not

Specified

Shear-

thinning

behavior

observed

Not

Reported

Varies

with

concentr

ation and

cross-

linking

Varies

with

concentr

ation and

cross-

linking

A review

provides

general

character

istics.

Chitosan 1.0 - 5.0 3.0 - 6.5

Increase

s with

concentr

ation;

shear-

thinning

Not

Reported

Increase

s with

frequenc

y

Increase

s with

frequenc

y

A review

provides

general

character

istics.
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Carboxy

methyl

Cellulose

(CMC)

0.5 - 2.0
Not

Specified

Increase

s with

concentr

ation;

shear-

thinning

Not

Reported

Not

Reported

Not

Reported

A

comparat

ive study

with

Carbopol

was

found.

Experimental Protocols
A standardized protocol for rheological characterization is essential for accurate and

reproducible data. The following is a typical experimental workflow for characterizing hydrogels.

Sample Preparation
Dispersion: Slowly add the polymer to the aqueous vehicle with gentle mixing to avoid

agglomeration. For Carbopol® polymers, unneutralized dispersions have a lower viscosity,

which can be easier to handle.[6]

Hydration: Allow the mixture to hydrate for the time specified by the manufacturer to ensure

complete swelling of the polymer.

Neutralization: For pH-sensitive polymers like Carbopol®, neutralize the dispersion to the

desired pH using a suitable base (e.g., triethanolamine, sodium hydroxide) to achieve the

target viscosity and gel structure.

Homogenization: Gently mix the gel to ensure homogeneity, avoiding the introduction of air

bubbles.

Rheological Measurements
Rheological properties are typically measured using a rotational rheometer.

Geometry: A cone-plate or parallel-plate geometry is commonly used.

Temperature Control: Maintain a constant temperature using a Peltier system, typically at

25°C or 37°C to simulate room or body temperature, respectively.
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Linear Viscoelastic Region (LVER) Determination: Perform a strain sweep at a constant

frequency (e.g., 1 Hz) to identify the LVER, where the storage modulus (G') and loss

modulus (G'') are independent of the applied strain. Subsequent oscillatory tests should be

conducted within this region.

Frequency Sweep: Conduct a frequency sweep at a constant strain within the LVER to

determine the dependence of G' and G'' on the frequency. This provides insights into the

gel's structure and behavior at different time scales.

Flow Curve: Measure the viscosity as a function of shear rate (from low to high shear rates)

to characterize the flow behavior (e.g., Newtonian, shear-thinning, shear-thickening).

Yield Stress Measurement: Determine the yield stress, the minimum stress required to

initiate flow, using methods such as a stress ramp or by fitting the flow curve data to a model

like the Herschel-Bulkley model.

Visualizations
Experimental Workflow for Rheological Characterization
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Sample Preparation

Rheological Measurement

Data Analysis

Polymer Dispersion

Hydration

Neutralization (if applicable)

Homogenization

LVER Determination (Strain Sweep)

Load sample onto rheometer

Frequency Sweep Flow Curve (Viscosity vs. Shear Rate)

Storage Modulus (G') Loss Modulus (G'')
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Viscosity (η)Yield Stress (τ₀)
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Rheological Parameters
Gel Performance Characteristics

Viscosity (η)

Spreadability

inversely related

Suspending Ability

directly related

Drug Releaseaffects diffusion

Yield Stress (τ₀) directly related

Physical Stability

directly related

Storage Modulus (G')

Texture/Feel
contributes to firmness

Loss Modulus (G'') contributes to flowability

Shear-Thinning

improves application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.scribd.com/document/247967882/Viscosity-Carbopol-in-Aqueous-Systems
https://www.benchchem.com/product/b1181463/docs#cross-validation-of-rheological-data-for-ultrez-10-gels-a-comparative-guide
https://www.benchchem.com/product/b1181463/docs#cross-validation-of-rheological-data-for-ultrez-10-gels-a-comparative-guide
https://www.benchchem.com/product/b1181463/docs#cross-validation-of-rheological-data-for-ultrez-10-gels-a-comparative-guide
https://www.benchchem.com/product/b1181463/docs#cross-validation-of-rheological-data-for-ultrez-10-gels-a-comparative-guide
https://www.benchchem.com/product/b1181463?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

